Cas no 60758-92-1 ((2-Bromo-4-methylphenoxy)acetonitrile)

• Product Name: (2-Bromo-4-methylphenoxy)acetonitrile
• CAS No: 60758-92-1
• MF: C₉H₈BrNO
• MW: 226.06992149353
• MDL: MFCD09906442
• CID: 4715560
• Update Time: 2025-04-24

(2-Bromo-4-methylphenoxy)acetonitrile Chemical and Physical Properties

Names and Identifiers

• (2-Bromo-4-methylphenoxy)acetonitrile
• 2-(2-bromo-4-methylphenoxy)acetonitrile
• FCH5266652
• OR110465

• MDL： MFCD09906442
• Inchi： 1S/C9H8BrNO/c1-7-2-3-9(8(10)6-7)12-5-4-11/h2-3,6H,5H2,1H3
• InChI Key： JEEQSGIKVPOAMO-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C=CC=1OCC#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 186
• XLogP3: 2.7
• Topological Polar Surface Area: 33

Additional information on (2-Bromo-4-methylphenoxy)acetonitrile

(2-Bromo-4-methylphenoxy)acetonitrile: A Comprehensive Overview

2-Bromo-4-methylphenoxy is a critical structural component of the compound (2-Bromo-4-methylphenoxy)acetonitrile, which has garnered significant attention in recent biomedical research. This compound, identified by its CAS Registry Number 60758-92-1, is a derivative of phenoxy group chemistry and exhibits unique properties that make it valuable across various scientific disciplines.

Recent studies have highlighted the potential applications of (2-Bromo-4-methylphenoxy)acetonitrile in organometallic chemistry and materials science. Its structure, featuring a bromine atom at the 2-position and a methyl group at the 4-position of the phenoxy ring, provides exceptional stability and reactivity. This makes it an ideal candidate for use in catalytic processes and as a precursor for synthesizing advanced materials.

The synthesis of (2-Bromo-4-methylphenoxy)acetonitrile involves a multi-step procedure that includes bromination, methylation, and nitrilation. These steps ensure the formation of a highly functionalized aromatic compound with precise regioselectivity. The resulting product is characterized by its ability to participate in various chemical reactions, including nucleophilic substitutions and coupling reactions.

One of the most notable aspects of this compound is its acetonitrile functional group, which imparts strong electron-withdrawing properties. This feature enhances the reactivity of the phenoxy ring, making it susceptible to electrophilic substitution at specific positions. The presence of bromine further influences the electronic environment, creating a unique balance between directing effects and steric hindrance.

Recent advancements in biomedical applications have explored the use of (2-Bromo-4-methylphenoxy)acetonitrile as a potential bioactive molecule. Its structural similarity to certain pharmacophores suggests that it could serve as a lead compound in drug discovery processes. Ongoing research is focusing on its interactions with key enzymes and receptors, which may pave the way for innovative therapeutic solutions.

In addition to its chemical reactivity, (2-Bromo-4-methylphenoxy)acetonitrile has demonstrated remarkable stability under harsh conditions. This attribute makes it suitable for use in industrial settings where durability and longevity are crucial. Its application in polymer synthesis and adhesives is currently being explored, with promising results indicating its potential to enhance the performance of these materials.

The study of (2-Bromo-4-methylphenoxy)acetonitrile has also contributed significantly to our understanding of phenoxy group chemistry. Its unique electronic and steric properties provide a valuable model for investigating the effects of substituents on aromatic rings. This knowledge is essential for designing new compounds with tailored properties for specific applications.

In summary, (2-Bromo-4-methylphenoxy)acetonitrile is a multifaceted compound that offers extensive potential in both chemical and biomedical research. Its structure, reactivity, and stability make it an invaluable tool for advancing scientific knowledge and developing innovative solutions across various industries.